Cas no 2411283-15-1 (Methyl 1',2'-dihydrospiro[cyclopentane-1,3'-indole]-6'-carboxylate)

• Product Name: Methyl 1',2'-dihydrospiro[cyclopentane-1,3'-indole]-6'-carboxylate
• CAS No: 2411283-15-1
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6338477
• PubChem ID: 146096762
• Update Time: 2025-06-11

Methyl 1',2'-dihydrospiro[cyclopentane-1,3'-indole]-6'-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2411283-15-1
• methyl 1',2'-dihydrospiro[cyclopentane-1,3'-indole]-6'-carboxylate
• EN300-7539618
• Methyl 1',2'-dihydrospiro[cyclopentane-1,3'-indole]-6'-carboxylate

• Inchi： 1S/C14H17NO2/c1-17-13(16)10-4-5-11-12(8-10)15-9-14(11)6-2-3-7-14/h4-5,8,15H,2-3,6-7,9H2,1H3
• InChI Key： OGWZAFGCSCHRHT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)NCC12CCCC1)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Methyl 1',2'-dihydrospiro[cyclopentane-1,3'-indole]-6'-carboxylate

Recent Advances in the Study of Methyl 1',2'-dihydrospiro[cyclopentane-1,3'-indole]-6'-carboxylate (CAS: 2411283-15-1)

Methyl 1',2'-dihydrospiro[cyclopentane-1,3'-indole]-6'-carboxylate (CAS: 2411283-15-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This spirocyclic indole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule drugs targeting neurological disorders and cancer. The unique structural features of this compound, including its spirocyclic core and ester functionality, contribute to its diverse biological activities and make it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of Methyl 1',2'-dihydrospiro[cyclopentane-1,3'-indole]-6'-carboxylate derivatives to enhance their pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry reported an efficient synthetic route for this compound with improved yield and purity, enabling more extensive biological evaluation. The researchers employed a [3+2] cycloaddition strategy followed by selective functionalization to construct the spirocyclic framework, demonstrating the compound's synthetic accessibility for structure-activity relationship studies.

In terms of biological activity, preliminary investigations have revealed that Methyl 1',2'-dihydrospiro[cyclopentane-1,3'-indole]-6'-carboxylate exhibits moderate inhibitory effects against several kinase targets implicated in cancer progression. Particularly noteworthy is its activity against CDK4/6, with IC50 values in the low micromolar range, suggesting potential applications in breast cancer therapy. Molecular docking studies indicate that the spirocyclic structure allows for optimal interaction with the ATP-binding pocket of these kinases, while the ester group provides a handle for further structural modifications to improve potency and selectivity.

The compound's potential in neurological applications has also been explored. A recent study published in ACS Chemical Neuroscience demonstrated that certain derivatives of Methyl 1',2'-dihydrospiro[cyclopentane-1,3'-indole]-6'-carboxylate show neuroprotective effects in cellular models of Parkinson's disease. The researchers attribute these effects to the compound's ability to modulate oxidative stress pathways and inhibit α-synuclein aggregation, key pathological features of neurodegenerative diseases.

Pharmacokinetic studies of Methyl 1',2'-dihydrospiro[cyclopentane-1,3'-indole]-6'-carboxylate have revealed both challenges and opportunities for drug development. While the compound demonstrates good membrane permeability in Caco-2 assays, its metabolic stability requires optimization, particularly regarding ester hydrolysis in plasma. Several research groups are currently working on prodrug strategies and structural modifications to address these limitations while maintaining the compound's biological activity.

Looking forward, Methyl 1',2'-dihydrospiro[cyclopentane-1,3'-indole]-6'-carboxylate represents a promising starting point for the development of novel therapeutic agents. Its versatile scaffold allows for diverse structural modifications, enabling researchers to fine-tune its biological properties for specific applications. Ongoing research efforts are focused on expanding the structure-activity relationship profile of this compound class and exploring its potential in combination therapies. As more data becomes available, this compound may emerge as a valuable tool in the medicinal chemist's arsenal for addressing challenging disease targets.